Cas no 19467-27-7 (Benzene-1,2,3-d3)

• Product Name: Benzene-1,2,3-d3
• CAS No: 19467-27-7
• MF: C₆H₆
• MW: 81.1303267478943
• CID: 123588
• PubChem ID: 56621421
• Update Time: 2025-09-18

Benzene-1,2,3-d3 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3-d3
• 1,2,3-Benzenetricarbonitrile
• 1,2,3-Tricyanbenzol
• 1,2,3-tricyanobenzene
• 1,2,3-trideuterio-benzene
• 1,2,3-Trideuteriobenzol
• 1,2,3-Trideuterio-benzol
• 1,2,3-Trideuterobenzol
• benzenedicarbonitrile carbonitrile
• Benzol-1,2,3-d3
• Benzol-1.2.3-tricarbonitril
• CTK1B4703
• SureCN645262
• Benzene-d3-2
• benzene-d3
• 19467-27-7
• D97879
• 1,2,3-Trideuteriobenzene
• DB-318637

• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D,2D,3D
• InChI Key： UHOVQNZJYSORNB-CBYSEHNBSA-N
• SMILES： C1([2H])C([2H])=CC=CC=1[2H]

Computed Properties

• Exact Mass: 81.066
• Monoisotopic Mass: 81.066
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 15.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives